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This guide provides a comprehensive comparison of the mechanical properties of
Thermoplastic Copolyester Elastomers (TPC-ET), often referred to as Tpcet, with other
common thermoplastic elastomers (TPES). It includes detailed experimental protocols for
validating these properties for use in Finite Element Analysis (FEA) simulations, ensuring
accuracy and reliability in modeling.

Comparative Analysis of Mechanical Properties

The selection of an appropriate material for FEA simulations requires a thorough understanding
of its mechanical behavior. This section compares the key mechanical properties of TPC-ET
with two other widely used thermoplastic elastomers: Thermoplastic Polyurethane (TPU) and
Thermoplastic Vulcanizate (TPV). The data presented here is compiled from various material
datasheets.[1][2][3][4][5]
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TPC-ET

Material . TPU (Typical TPV (Typical
(Typical Test Method
Property Range) Range)
Range)
Hardness (Shore
D) 35-77 30-75 45 -90 (Shore A) ASTM D2240
Tensile Strength ASTM D638/
18 -50 25-55 5-20
at Break (MPa) ISO 527
Elongation at ASTM D638 /
500 - 850 300 - 700 250 - 600
Break (%) ISO 527
Flexural Modulus ASTM D790/
55 - 828 50 - 400 20 - 150
(MPa) ISO 178
Tear Strength
60 - 249 70 - 150 20 - 60 ASTM D624

(kN/m)

Experimental Protocols for Material Property
Validation

Accurate material data is fundamental for predictive FEA simulations. The following are
standardized experimental protocols for determining the tensile and compressive properties of
TPC-ET and other TPEs.

Tensile Properties (ASTM D412)

The ASTM D412 standard is used to evaluate the tensile properties of vulcanized thermoset
rubbers and thermoplastic elastomers.[6] This test determines key parameters such as tensile
strength, elongation at break, and modulus of elasticity.

Methodology:

e Specimen Preparation: Test specimens are typically die-cut from larger sheets into a
dumbbell shape.[7] The most common specimen is "Die C," with a gauge length of 25 mm
and a width of 6 mm.[6]
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o Gage Marking: Two marks are precisely placed on the narrow section of the specimen at the
specified gauge length.[7]

» Testing Machine: A universal testing machine (UTM) equipped with appropriate grips is used.
[8] An extensometer can be used for precise strain measurement.

o Test Procedure:
o The specimen is mounted in the grips, ensuring proper alignment.
o The UTM pulls the specimen at a constant rate of 500 = 50 mm/min until it ruptures.[6]
o The force and elongation are continuously recorded throughout the test.
o Data Analysis:
o Tensile Strength: The maximum stress applied to the specimen before it breaks.

o Elongation at Break: The percentage increase in length of the specimen at the point of
rupture.

o Modulus of Elasticity: The slope of the initial linear portion of the stress-strain curve.

Compressive Properties (ASTM D695)

The ASTM D695 standard is employed to determine the mechanical properties of rigid plastics
under compressive loads.[9][10] This test is crucial for understanding a material's behavior
under compression.

Methodology:

e Specimen Preparation: Specimens can be either right cylinders or prisms. Typical
dimensions are a 12.7 mm diameter and 25.4 mm length for cylinders, or 12.7 mm x 12.7
mm x 25.4 mm for prisms.[9][11]

o Conditioning: Specimens are conditioned for at least 40 hours at 23 + 2 °C and 50 + 5%
relative humidity before testing.[9][12]
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» Testing Machine: A universal testing machine with compression platens is used. A
compressometer can be utilized to measure strain.[12]

o Test Procedure:
o The specimen is placed between the compression platens.
o A compressive load is applied at a constant rate of 1.3 mm/min.[9]
o The load and deformation are recorded until the specimen yields or fractures.
o Data Analysis:
o Compressive Strength: The maximum compressive stress the material can withstand.
o Compressive Modulus: The slope of the initial portion of the stress-strain curve.

o Yield Stress: The stress at which the material begins to deform plastically.

Visualizing the Validation Workflow and Property
Comparison

To better illustrate the process of validating mechanical properties for FEA and the comparison
between different TPEs, the following diagrams are provided.
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Experimental Testing

Material Selection (TPC-ET)

:

Specimen Preparation (ASTM D412/D695)

:

Mechanical Testing (Tensile, Compression)

:

Data Acquisition (Stress-Strain Curves)

FEA Simulatién

Material Model Calibration
i A

FEA Simulation

:

Validation (Simulation vs. Experiment)

Iterate if necessary
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Comparison of Key Mechanical Properties

Tensile Strength: 5-20 MPa
TPV Elongation: 250-600%
Flexural Modulus: 20-150 MPa

Tensile Strength: 25-55 MPa
Elongation: 300-700%
Flexural Modulus: 50-400 MPa

Tensile Strength: 18-50 MPa
TPC-ET Elongation: 500-850%
Flexural Modulus: 55-828 MPa

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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